Cas no 86413-60-7 (Thielavin C)

Thielavin C structure
Thielavin C structure
Product Name:Thielavin C
CAS No:86413-60-7
MF:C32H36O10
MW:580.622250556946
CID:991621
PubChem ID:135219
Update Time:2024-03-01

Thielavin C Chemical and Physical Properties

Names and Identifiers

    • thielavin C
    • 4-[4-(2,4-dihydroxy-3,5,6-trimethylbenzoyl)oxy-2-methoxy-3,5,6-trimethylbenzoyl]oxy-2-methoxy-3,5,6-trimethylbenzoic acid
    • Thielavin-C
    • Benzoic acid, 4-((2,4-dihydroxy-3,5,6-trimethylbenzoyl)oxy)-2-methoxy-3,5,6-trimethyl-, 4-carboxy-3-methoxy-2,5,6-trimethylphenyl ester
    • CHEBI:211169
    • 86413-60-7
    • DTXSID20235534
    • Thielavin C
    • Inchi: 1S/C32H36O10/c1-12-15(4)24(33)18(7)25(34)21(12)31(37)41-27-17(6)14(3)23(29(40-11)20(27)9)32(38)42-26-16(5)13(2)22(30(35)36)28(39-10)19(26)8/h33-34H,1-11H3,(H,35,36)
    • InChI Key: SXEAWTIIAHALTL-UHFFFAOYSA-N
    • SMILES: O(C(C1C(=C(C)C(=C(C)C=1C)O)O)=O)C1=C(C)C(=C(C(=O)OC2C(C)=C(C(C(=O)O)=C(C)C=2C)OC)C(C)=C1C)OC

Computed Properties

  • Exact Mass: 580.23084734g/mol
  • Monoisotopic Mass: 580.23084734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 9
  • Complexity: 971
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 149
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.